2-(2-Chloro-4-methoxybenzoyl)cyclohexane-1,3-dione

2-(2-Chloro-4-methoxybenzoyl)cyclohexane-1,3-dione (CAS 88562-16-7) is a highly specialized C-acylated triketone building block. Structurally, it consists of a cyclohexane-1,3-dione core covalently linked to a 2-chloro-4-methoxybenzoyl moiety. In industrial and agrochemical research, this compound is primarily procured as an advanced intermediate for the synthesis of 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors and related agrochemicals. By providing a stable, pre-rearranged triketone framework with a functionalizable 4-methoxy group, it allows researchers to bypass hazardous rearrangement steps and directly access diverse structure-activity relationship (SAR) libraries [1].

Attempting to substitute this specific compound with its raw precursors (1,3-cyclohexanedione and 2-chloro-4-methoxybenzoyl chloride) forces the laboratory to perform the critical O-to-C enol ester rearrangement in-house. This reaction typically requires highly toxic cyanide sources (such as acetone cyanohydrin or potassium cyanide) and strict anhydrous conditions, introducing significant safety and reproducibility risks during scale-up. Furthermore, substituting with a 4-alkyl analog (e.g., 4-methyl) eliminates the possibility of downstream ether cleavage, trapping the synthesis and preventing the generation of 4-hydroxy intermediates necessary for advanced derivatization [1].

Cyanide-Free Rearrangement Advantage

Procuring the pre-rearranged C-acyl triketone eliminates the need for the classical Steglich-type or cyanide-catalyzed rearrangement. When starting from raw 1,3-cyclohexanedione and acyl chlorides, the intermediate O-acyl enol ester must be isomerized using acetone cyanohydrin or KCN, a step that often suffers from variable yields (60-80%) and severe toxicity risks at scale. Using 2-(2-Chloro-4-methoxybenzoyl)cyclohexane-1,3-dione directly provides a 100% conversion baseline for downstream steps without the handling of cyanide catalysts [1].

Procuring the pre-rearranged compound drastically improves laboratory safety and accelerates time-to-target by bypassing a toxic and yield-limiting catalytic step.

Selective Demethylation for Functionalization

The 4-methoxy substitution on the benzoyl ring serves as a robust, masked hydroxyl group. Under standard ether cleavage conditions (e.g., BBr3 in dichloromethane at -78 °C), this methoxy group can be cleanly deprotected to yield the 4-hydroxybenzoyl derivative with typical yields exceeding 85%. In contrast, 4-alkyl or 4-halo analogs are inert to these conditions, restricting the synthetic space. This makes the methoxy compound uniquely valuable for generating diverse 4-O-substituted libraries .

Buyers focused on SAR exploration must choose the methoxy analog to unlock the 4-position for subsequent etherification or esterification.

HPPD SAR Electronic Benchmark

In the development of HPPD inhibitors, the electronic nature of the 4-position is critical for enzyme binding. The electron-donating 4-methoxy group in this compound provides a stark electronic contrast to the strongly electron-withdrawing 4-mesyl group found in commercial herbicides like sulcotrione. This compound is therefore frequently procured as a vital baseline comparator to quantify the binding energy contribution of the mesyl group's oxygen atoms in the HPPD active site [1].

It is an indispensable negative control and electronic baseline for validating new computational models of HPPD active site binding.

Advanced Intermediate for Agrochemical Libraries

Because it bypasses the hazardous cyanide-catalyzed rearrangement, this compound is the ideal starting point for synthesizing novel triketone herbicide candidates. Researchers can directly subject the pre-formed core to selective demethylation and subsequent functionalization at the 4-position, rapidly expanding structural diversity without bottlenecking at the core assembly stage [1].

Baseline Comparator in HPPD SAR

In biochemical assays targeting 4-hydroxyphenylpyruvate dioxygenase, this compound serves as a critical electronic contrast to mesyl-substituted commercial standards (e.g., sulcotrione). Procuring this specific methoxy analog allows discovery teams to accurately map the electronic requirements of the active site pocket and validate computational docking predictions [2].

Novel Bidentate Metal Chelator Development

The 1,3-diketone moiety, in conjugation with the benzoyl system, forms stable complexes with various transition metals (e.g., Cu2+, Fe3+). The presence of the 4-methoxy group modulates the pKa of the enol form, making this compound a valuable ligand precursor for researchers designing specialized metal chelators for analytical extraction or agricultural micronutrient delivery [3].